Cas no 34381-71-0 ([(2S)-1-methylpyrrolidin-2-yl]methanol)

[(2S)-1-Methylpyrrolidin-2-yl]methanol is a chiral pyrrolidine derivative characterized by a hydroxymethyl group at the 2-position and a methyl substituent on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and chiral resolution processes. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the pyrrolidine scaffold contributes to structural diversity in drug design. The compound exhibits good solubility in polar solvents, facilitating its use in various reaction conditions. Its stability and well-defined stereochemistry make it a reliable building block for medicinal chemistry and catalyst development.
[(2S)-1-methylpyrrolidin-2-yl]methanol structure
34381-71-0 structure
Product Name:[(2S)-1-methylpyrrolidin-2-yl]methanol
CAS No:34381-71-0
MF:C6H13NO
MW:115.173521757126
MDL:MFCD00011727
CID:54235
PubChem ID:643492
Update Time:2025-06-07

[(2S)-1-methylpyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-1-Methyl-2-pyrrolidinemethanol
    • (S)-2-Hydroxymethyl-1-methylpyrrolidine
    • (1-Methylpyrrolidin-2-yl)methanol
    • (S)-(-)-1-Methyl-prolinol
    • (S)-1-methyl-2-pyrrolidinemethanol
    • N-METHYL-L-PROLINOL
    • (S)-(?)-1-Methyl-2-pyrrolidinemethanol
    • [(2S)-1-methylpyrrolidin-2-yl]methanol
    • N-methylprolinol
    • (S)-(1-methylpyrrolidin-2-yl)methanol
    • 2-Pyrrolidinemethanol, 1-methyl-, (2S)-
    • [(2S)-1-methyl-2-pyrrolidinyl]methanol
    • (S)-(-)-2-Hydroxymethyl-1-methylpyrrolidine
    • VCOJPHPOVDIRJK-LURJTMIESA-N
    • (S)-N-methylpyrrolidine-2-methanol
    • (S)-Methylpyrrolidine-2-methanol
    • (1-Methyl-2-pyrrolidinyl)methanol #
    • N-methyl prolinol
    • PubChem7069
    • (S)-(-)-1-methyl-2-hydroxymethylpyrrolidine
    • M2058
    • AC-24075
    • HY-W019679
    • (2S)-1-Methyl-2-pyrrolidinemethanol
    • (2S)-1-Methylpyrrolidin-2-ylmethanol
    • SMP2_000094
    • DS-14511
    • (S)-(-)-1-Methyl-2-pyrrolidine methanol
    • A822206
    • MFCD00011727
    • (2S)-2-(hydroxymethyl)-1-methylpyrrolidine
    • (S)-(+)-2-(Hydroxymethyl)-1-methylpyrrolidine
    • (S)-(1-methyl-pyrrolidin-2-yl)-methanol
    • 1-Methyl-L-prolinol
    • DTXSID901295001
    • Q-101778
    • CS-0030792
    • (2S)-2-hydroxymethyl-1-methylpyrrolidine
    • 2-Pyrrolidinemethanol, 1-methyl-, (S)-
    • (S)-1-methylpyrrolidin-2-ylmethanol
    • 34381-71-0
    • ((S)-1-Methyl-pyrrolidin-2-yl)-methanol
    • (2S)-(-)-1-methyl-2-pyrrolidinemethanol
    • AKOS016842484
    • 1-methyl-2(S)-pyrrolidinemethanol
    • EN300-95661
    • (S)-(-)-1-Methyl-2-pyrrolidinemethanol, 96%
    • (S)-1-methyl-2-hydroxymethylpyrrolidine
    • SCHEMBL84792
    • NS00090452
    • STL557616
    • BBL103806
    • MDL： MFCD00011727
    • Inchi： 1S/C6H13NO/c1-7-4-2-3-6(7)5-8/h6,8H,2-5H2,1H3/t6-/m0/s1
    • InChI Key： VCOJPHPOVDIRJK-LURJTMIESA-N
    • SMILES： OC[C@@H]1CCCN1C
    • BRN： 79851

Computed Properties

  • Exact Mass: 115.10000
  • Monoisotopic Mass: 115.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Color/Form: White to yellowish crystal powder
  • Density: 0.968 g/mL at 25 °C(lit.)
  • Boiling Point: 67-69 °C/12 mmHg(lit.)
  • Flash Point: Fahrenheit: 145.4 ° f
    Celsius: 63 ° c
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 23.47000
  • LogP: 0.01080
  • Specific Rotation: -49.5 º (c=5, MeOH)
  • Optical Activity: [α]19/D −49.5°, c = 5 in methanol

[(2S)-1-methylpyrrolidin-2-yl]methanol Security Information

  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210; P280; P370+P378; P403+P235; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S23; S24/25; S36; S26
  • FLUKA BRAND F CODES：8-10-23
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Store long-term at 2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S23;S24/25

[(2S)-1-methylpyrrolidin-2-yl]methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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[(2S)-1-methylpyrrolidin-2-yl]methanol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:34381-71-0)N-Methyl-L-prolinol
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:34381-71-0)[(2S)-1-methylpyrrolidin-2-yl]methanol
Order Number:A822206
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:15
Price ($):395.0
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YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.
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(CAS:34381-71-0)N-methyl-L-prolinol
Order Number:LE079
Stock Status:inquiry
Quantity:1KG
Purity:99%
Pricing Information Last Updated:Tuesday, 16 September 2025 16:15
Price ($):inquiry
Email:jfjuan123@163.com

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